(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone

• IUPAC Name: [3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C18H17FN4O3/c19-14-6-2-1-5-13(14)17-21-16(26-22-17)10-12-4-3-9-23(11-12)18(24)15-7-8-20-25-15/h1-2,5-8,12H,3-4,9-11H2
• InChI Key: WFSSJXLDVUFBCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=NO2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C18H17FN4O3
• Molecular Weight: 356.4 g/mol
• CAS No.: 1705553-80-5

Description

The compound (3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone (hereafter referred to as Compound A) is a heterocyclic small molecule featuring:

• A piperidin-1-yl core linked to an isoxazol-5-yl methanone group.
• A 3-(2-fluorophenyl)-1,2,4-oxadiazole substituent attached via a methylene bridge.

Biological Activity

The compound (3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone, which features a complex structure incorporating oxadiazole and isoxazole moieties, has garnered attention for its potential biological activities. This article synthesizes current research findings regarding its biological activity, particularly focusing on antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The compound is characterized by the following structural components:

• Oxadiazole ring : Known for its diverse biological activities.
• Isoxazole ring : Often associated with neuroactive properties.
• Piperidine moiety : Contributes to the compound's pharmacological profile.

Antimicrobial Activity

Research has demonstrated that derivatives of 1,2,4-oxadiazoles exhibit significant antimicrobial properties. For instance:

• A study indicated that oxadiazole derivatives showed strong antibacterial activity against various strains including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 1.56 µg/mL to 16 µg/mL .
• Specific derivatives containing the oxadiazole structure displayed comparable efficacy to standard antibiotics like ampicillin and chloroquine against Plasmodium falciparum .

Anticancer Activity

The anticancer potential of compounds containing oxadiazole has been extensively documented:

• A comprehensive review highlighted that certain oxadiazole derivatives exhibited cytotoxic effects against a range of cancer cell lines, including HeLa (cervical cancer) and CaCo-2 (colon cancer), with IC50 values indicating potent antiproliferative activity .

Cell Line	IC50 (µM)	Reference
HeLa	3.0
CaCo-2	2.76
MEXF 462	9.27

The mechanism through which these compounds exert their biological effects is multifaceted:

• Inhibition of Enzymatic Activity : Some studies suggest that oxadiazoles act as inhibitors of dihydrofolate reductase (DHFR), a key enzyme involved in nucleotide synthesis, thereby impairing cell proliferation in pathogenic organisms .
• Interaction with Receptors : The compound may interact with specific receptors involved in cancer cell signaling pathways, enhancing its anticancer efficacy .

Case Studies

Several case studies have provided insights into the biological activity of related compounds:

• Study on Antimicrobial Effects : A derivative of the oxadiazole class showed significant activity against drug-resistant strains of Mycobacterium tuberculosis with MIC values between 4–8 µM .
• Cytotoxicity Assessment : In vitro tests on a panel of human tumor cell lines revealed that modifications to the oxadiazole structure can lead to enhanced cytotoxicity, particularly against renal and ovarian cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Structural Analogues and Key Differences

Below is a comparative analysis of Compound A with structurally related compounds identified in the provided evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Biological Relevance
Compound A	C₁₉H₁₈FN₃O₃	355.37	2-Fluorophenyl, 1,2,4-oxadiazole, isoxazol-5-yl	Hypothesized CNS/GPCR modulation (inference)
1-[3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperidine	C₁₆H₁₆ClFN₂O₂	322.76	2-Chloro-6-fluorophenyl, 1,2-oxazole, methyl group	Unknown (patent literature)
Phenyl-[4-(3-pyridin-4-yl-[1,2,4]oxadiazol-5-ylmethoxy)piperidin-1-yl]methanone	C₂₀H₁₉N₃O₃	373.39	Pyridin-4-yl, 1,2,4-oxadiazole, phenyl methanone	GPR119 agonist (diabetes/obesity target)
4-[4-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-piperidin-1-yl]-6-(4-[1,2,3]thiadiazol-4-yl-phenoxy)pyrimidin-5-ylmethanol	C₂₄H₂₆N₆O₃S	502.57	Isopropyl-1,2,4-oxadiazole, thiadiazole-phenoxy, pyrimidine	Kinase inhibition or antimicrobial activity

Key Observations :

Substituent Diversity :

• Compound A uniquely combines 2-fluorophenyl and isoxazol-5-yl groups, distinguishing it from analogues with chlorophenyl (e.g., ) or pyridinyl (e.g., ) substituents. The fluorine atom enhances lipophilicity and metabolic stability compared to chlorine or methyl groups.
• The 1,2,4-oxadiazole ring is a common feature across analogues, suggesting its critical role in π-π stacking or hydrogen bonding in target binding .

Biological Activity Trends: The pyridinyl-oxadiazole derivative in is explicitly linked to GPR119 agonism, a target for type 2 diabetes. The thiadiazole-phenoxy hybrid in introduces sulfur-based heterocycles, which may confer distinct redox properties or metal-binding capabilities absent in Compound A.

Pharmacokinetic and Physicochemical Properties

While explicit data for Compound A is unavailable in the provided evidence, inferences can be drawn from analogues:

• Metabolic Stability : The 1,2,4-oxadiazole ring is resistant to oxidative metabolism, a feature shared with the 1,2-oxazole in , though the latter’s methyl group may introduce new metabolic soft spots.